Cas no 2411224-54-7 (N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)prop-2-enamide)

• Product Name: N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)prop-2-enamide
• CAS No: 2411224-54-7
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 5683213
• PubChem ID: 146102759
• Update Time: 2025-05-20

N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26575716
• Z3490366185
• N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)prop-2-enamide
• 2411224-54-7

• Inchi： 1S/C12H11FN2O/c1-3-12(16)15(7-6-14)11-5-4-10(13)8-9(11)2/h3-5,8H,1,7H2,2H3
• InChI Key： FQYYPXIJDHOGEC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)N(C(C=C)=O)CC#N

Computed Properties

• Exact Mass: 218.08554114g/mol
• Monoisotopic Mass: 218.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Additional information on N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)prop-2-enamide

N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)prop-2-enamide: A Comprehensive Overview

N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)prop-2-enamide, also known by its CAS number 2411224-54-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. Recent studies have shed light on its synthesis, structural analysis, and functional properties, making it a subject of both academic and industrial research.

The molecular structure of N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)prop-2-enamide is notable for its combination of functional groups. The presence of a cyanomethyl group (-CH₂CN) and a substituted phenyl group (4-fluoro-2-methylphenyl) contributes to its distinctive chemical behavior. The prop-2-enamide moiety further enhances its reactivity and stability, making it a versatile compound for various chemical transformations. Researchers have explored its role in catalytic processes, where its ability to act as a ligand or catalyst precursor has been extensively studied.

Recent advancements in synthetic methodologies have enabled the efficient preparation of N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)prop-2-enamide. For instance, studies published in 2023 have demonstrated the use of microwave-assisted synthesis to achieve higher yields and faster reaction times. This approach not only simplifies the synthesis process but also reduces the environmental footprint, aligning with the growing demand for sustainable chemical practices.

The physical and chemical properties of this compound have been thoroughly investigated. Its melting point, solubility, and thermal stability are critical factors influencing its applicability in different scenarios. Experimental data reveal that N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)prop-2-enamide exhibits excellent thermal stability up to 300°C, making it suitable for high-temperature applications. Additionally, its solubility in common organic solvents facilitates its use in solution-based reactions and formulations.

In terms of applications, this compound has shown promise in the development of advanced materials. Its role as a precursor in the synthesis of polymers and hybrid materials has been explored in recent studies. For example, researchers have utilized it to create stimuli-responsive polymers that exhibit reversible changes in properties under external stimuli such as temperature or pH. These materials hold potential for applications in drug delivery systems, sensors, and adaptive textiles.

The electronic properties of N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)prop-2-enamide have also been a focal point of investigation. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity. These findings suggest that the compound could serve as an effective electron acceptor or donor in organic electronics, paving the way for its use in photovoltaic devices and organic light-emitting diodes (OLEDs).

Moreover, the biological activity of this compound has been evaluated in recent studies. Preliminary assays indicate that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting potential applications in anticancer therapy. However, further research is required to fully understand its mechanism of action and optimize its pharmacokinetic properties for therapeutic use.

In conclusion, N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)prop-2-enamide (CAS No: 2411224-54-7) is a multifaceted compound with diverse applications across various fields. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial innovation. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to the advancement of modern chemistry and materials science.